Cas no 1439900-42-1 (1-[(4-bromophenyl)methyl]-1H-imidazole-4-carboxylic acid)

• Product Name: 1-[(4-bromophenyl)methyl]-1H-imidazole-4-carboxylic acid
• CAS No: 1439900-42-1
• MF: C₁₁H₉BrN₂O₂
• MW: 281.105361700058
• CID: 5012996
• Update Time: 2025-09-18

1-[(4-bromophenyl)methyl]-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromobenzyl)-1H-imidazole-4-carboxylic acid
• 1-[(4-bromophenyl)methyl]-1H-imidazole-4-carboxylic acid
• 1-[(4-BROMOPHENYL)METHYL]IMIDAZOLE-4-CARBOXYLIC ACID

• Inchi： 1S/C11H9BrN2O2/c12-9-3-1-8(2-4-9)5-14-6-10(11(15)16)13-7-14/h1-4,6-7H,5H2,(H,15,16)
• InChI Key： AXNHMCUTAMWHPV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN1C=NC(C(=O)O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 2.2
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles